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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Solvent Yellow 21 (C.1.
18690; CAS No. 5601-29-6), a metal-complex solvent dye. This document details its
commercial availability, typical purity grades and specifications, and a representative analytical
workflow for its quality control.

Commercial Suppliers and Purity Grades

Solvent Yellow 21 is available from a variety of chemical suppliers, primarily based in Asia.
While distinct "purity grades" are not always explicitly marketed, suppliers provide technical
data sheets and specifications that outline the purity and impurity profiles of their products.
These specifications are crucial for researchers and developers to ensure the quality and
consistency of the dye for their specific applications.

The following table summarizes the specifications of Solvent Yellow 21 from various
commercial suppliers. It is important to note that these values are typical and may vary
between batches. For critical applications, it is always recommended to request a lot-specific
Certificate of Analysis (CoA).
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Analytical Workflow for Quality Control

Ensuring the purity and identity of Solvent Yellow 21 is critical for reproducible research and
product development. A common and effective method for the analysis of solvent dyes,
particularly metal-complex azo dyes, is High-Performance Liquid Chromatography (HPLC). The
following section outlines a typical experimental protocol for the purity determination of Solvent
Yellow 21.
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Experimental Protocol: Purity Determination by HPLC

This protocol is based on established methods for the analysis of metal-complex azo dyes.[5]

1. Objective: To determine the purity of a Solvent Yellow 21 sample and to identify the
presence of any major impurities.

2. Materials and Reagents:

¢ Solvent Yellow 21 sample

o Acetonitrile (HPLC grade)

e Water (HPLC grade)

¢ Ammonium acetate

¢ Methanol (for sample preparation)
e Volumetric flasks

o Pipettes

o Syringe filters (0.45 um)

e HPLC vials

3. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) system equipped with:
e Quaternary or binary pump

e Autosampler

e Column oven

e Diode Array Detector (DAD) or UV-Vis detector

4. Chromatographic Conditions:

e Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pm particle size)

» Mobile Phase: A gradient of 5 mM ammonium acetate in water (A) and acetonitrile (B).
e Gradient Program:

e 0-2min: 70% B

e 2-15 min: 70% to 95% B

e 15-20 min: 95% B

e 20-22 min: 95% to 70% B

e 22-25 min: 70% B (re-equilibration)

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C
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» Detection Wavelength: 254 nm and the visible Amax of Solvent Yellow 21 (approximately
400 nm)
* Injection Volume: 10 pL

5. Sample Preparation:

o Standard Solution: Accurately weigh approximately 10 mg of a Solvent Yellow 21 reference
standard and dissolve it in 100 mL of methanol to prepare a stock solution of 100 pg/mL.
Prepare a series of dilutions to create a calibration curve (e.g., 1, 5, 10, 25, 50 pg/mL).

o Sample Solution: Accurately weigh approximately 10 mg of the Solvent Yellow 21 sample
and dissolve it in 100 mL of methanol. Dilute as necessary to fall within the calibration range.

o Filter all solutions through a 0.45 pm syringe filter into HPLC vials before injection.

6. Data Analysis:

« |dentify the peak corresponding to Solvent Yellow 21 in the sample chromatogram by
comparing its retention time with that of the reference standard.

o Calculate the area of the Solvent Yellow 21 peak and any impurity peaks.

o Determine the purity of the sample by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

o Quantify the amount of Solvent Yellow 21 in the sample using the calibration curve
generated from the reference standard.

The following diagram illustrates the logical workflow for the quality control analysis of a
Solvent Yellow 21 sample.
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Figure 1: Experimental Workflow for Purity Analysis of Solvent Yellow 21
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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